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Compound of Interest

Compound Name: Propyl chloroformate

Cat. No.: B048039 Get Quote

Propyl Chloroformate: A Technical Overview
Propyl chloroformate is a chemical compound used in various laboratory and industrial

applications, primarily as a reagent in organic synthesis. This document provides a concise

technical summary of its core physicochemical properties for researchers, scientists, and drug

development professionals.

Physicochemical Properties
The fundamental properties of propyl chloroformate are summarized in the table below,

providing a clear reference for its use in experimental design and execution.
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Property Value

Molecular Formula C4H7ClO2[1][2][3][4]

Molecular Weight 122.55 g/mol [1][2][3][4]

Appearance Colorless to yellow liquid[3]

Odor Pungent, offensive[3]

Density 1.09 g/mL at 25 °C[4]

Boiling Point 105-106 °C[4]

Melting Point -70 °C[3]

Flash Point 16 °C / 60.8 °F[3]

Refractive Index n20/D 1.404[4]

Vapor Pressure 0.87 psi at 20 °C

Structural Information
The chemical structure of propyl chloroformate is fundamental to understanding its reactivity

and function as a derivatizing agent.

Linear Formula: ClCO₂CH₂CH₂CH₃

SMILES String: CCCOC(Cl)=O

InChI Key: QQKDTTWZXHEGAQ-UHFFFAOYSA-N[2]

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the compound's name and its

various chemical identifiers.
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Propyl Chloroformate Identifiers

Propyl Chloroformate

Molecular Formula
C4H7ClO2is represented by

Molecular Weight
122.55

has a

CAS Number
109-61-5

is registered as

Chemical Structure
(Linear, SMILES, InChI)

defines the

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. propyl chloroformate, 109-61-5 [thegoodscentscompany.com]

2. n-Propyl chloroformate [webbook.nist.gov]

3. fishersci.com [fishersci.com]

4. Propyl chloroformate | 109-61-5 [chemicalbook.com]

To cite this document: BenchChem. [Propyl chloroformate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048039#propyl-chloroformate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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